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Compound of Interest

Compound Name: 3-0Ox0-5,6-dehydrosuberyl-CoA

Cat. No.: B15550108

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of 3-Ox0-5,6-dehydrosuberyl-CoA, a derivative of coenzyme A.[1] Given the absence of a
specific Safety Data Sheet (SDS), this guidance is based on the chemical properties of
analogous compounds, such as CoA esters and a,B3-unsaturated ketones.

Chemical and Physical Properties

A summary of the computed properties for 3-Ox0-5,6-dehydrosuberyl-CoA is provided below.
This data is essential for understanding the compound's behavior and potential hazards.

Property Value Source

Molecular Formula C29H44N7020P3S PubChem|[2]
Molecular Weight 935.7 g/mol PubChem|[2]
XLogP3 -5.7 PubChem|[2]
Exact Mass 935.15746899 Da PubChem][2]

Personal Protective Equipment (PPE)

A comprehensive hazard assessment is critical to determine the appropriate PPE.[3] The
following table outlines the minimum recommended PPE for handling 3-Oxo0-5,6-
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dehydrosuberyl-CoA in a laboratory setting.
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. .. . Rationale and Best
Protection Type Minimum Requirement .
Practices

A standard lab coat should be
worn to protect against
) incidental splashes. For tasks
Body Protection Laboratory Coat ] ] ]
with a higher risk of
contamination, consider a

disposable gown.

Safety glasses are the
minimum requirement.[3] A
) Safety Glasses with Side face shield should be worn in
Eye and Face Protection ) ) ) )
Shields conjunction with safety
goggles when there is a

significant splash hazard.[3]

Nitrile gloves provide limited
protection for incidental
contact and should be
removed immediately after a
known exposure.[3] For

Hand Protection Disposable Nitrile Gloves )
extended handling or when
direct contact is likely, consider
double-gloving or using Silver
Shield gloves underneath

nitrile gloves.[3]

Work should be conducted in a
well-ventilated area or a
chemical fume hood to
minimize inhalation exposure.

) ) ) If aerosols may be generated

Respiratory Protection Not Generally Required )

and a fume hood is not
available, a risk assessment
should be performed to
determine if a respirator is

necessary.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Operational and Handling Plan

Adherence to a strict operational protocol is vital to ensure safety when working with 3-Oxo-
5,6-dehydrosuberyl-CoA.

Engineering Controls

» Ventilation: All work with this compound, especially when in solution or if it is a volatile solid,
should be performed in a certified chemical fume hood to minimize the risk of inhalation.

o Eyewash and Safety Shower: An accessible and operational eyewash station and safety
shower are mandatory in any laboratory where this chemical is handled.

Standard Operating Procedure

e Preparation:
o Designate a specific area for handling 3-Oxo0-5,6-dehydrosuberyl-CoA.
o Ensure all necessary PPE is available and in good condition.
o Verify that the chemical fume hood is functioning correctly.

e Handling:

o

Wear all required PPE before handling the compound.

[¢]

Avoid direct contact with the skin, eyes, and clothing.

Prevent the formation of dust or aerosols.

[¢]

[e]

Keep containers tightly closed when not in use.
e Post-Handling:
o Decontaminate the work area upon completion of the task.

o Remove and dispose of gloves and any other contaminated disposable PPE as hazardous
waste.
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o Wash hands thoroughly with soap and water after handling the compound.

Disposal Plan

Proper disposal of 3-Oxo0-5,6-dehydrosuberyl-CoA and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
e Solid Waste:

o Collect any solid 3-Ox0-5,6-dehydrosuberyl-CoA waste, including contaminated
consumables (e.g., weighing paper, pipette tips), in a designated, labeled hazardous

waste container.
e Liquid Waste:

o Solutions containing 3-Oxo0-5,6-dehydrosuberyl-CoA should be collected in a separate,
labeled hazardous waste container.

o Do not dispose of this compound down the drain.[4]
e Sharps Waste:

o Any needles or other sharps contaminated with this compound must be disposed of in a
designated sharps container.

Disposal Procedure

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name: "3-Ox0-5,6-dehydrosuberyl-CoA".

o Storage: Store hazardous waste containers in a designated, secondary containment area
away from incompatible materials.

» Collection: Arrange for the collection and disposal of the hazardous waste through your
institution's licensed waste contractor.[5]
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Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps and safety considerations for handling 3-Oxo-
5,6-dehydrosuberyl-CoA.
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- Solid Waste
- Liquid Waste
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Y

Wash Hands Thoroughly

Y

End of Procedure

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of 3-Ox0-5,6-dehydrosuberyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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